Cas no 1105201-65-7 ([5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate)

• Product Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• CAS No: 1105201-65-7
• MF: C₂₂H₁₉F₂NO₆
• MW: 431.38617348671
• CID: 6387447
• PubChem ID: 30608437
• Update Time: 2025-10-28

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(3,4,5-trimethoxyphenyl)-, [5-(2,4-difluorophenyl)-3-isoxazolyl]methyl ester
• 1105201-65-7
• (Z)-(5-(2,4-difluorophenyl)isoxazol-3-yl)methyl 3-(3,4,5-trimethoxyphenyl)acrylate
• F2496-1114
• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• AKOS024652962

• Inchi： 1S/C22H19F2NO6/c1-27-19-8-13(9-20(28-2)22(19)29-3)4-7-21(26)30-12-15-11-18(31-25-15)16-6-5-14(23)10-17(16)24/h4-11H,12H2,1-3H3
• InChI Key： XTHGSIBOCBLYFG-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 431.11804365g/mol
• Monoisotopic Mass: 431.11804365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 562.2±45.0 °C(Predicted)
• pka: -4.38±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate

Introduction to CAS No. 1105201-65-7: [5-(2,4-Difluorophenyl)-1,2-Oxazol-3-yl]methyl (2Z)-3-(3,4,5-Trimethoxyphenyl)Prop-2-Enoate

The compound with CAS No. 1105201-65-7, known as [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorinated aromatic ring, a heterocyclic oxazole moiety, and a vinylogous ester group. The combination of these structural elements makes it a unique candidate for advanced chemical applications.

The synthesis of this compound involves a series of sophisticated organic reactions, including Coupling reactions, oxidation processes, and ring-closing reactions. Recent advancements in catalytic methods have enabled the efficient construction of such intricate structures. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis pathway for similar compounds. The incorporation of the oxazole ring, a heterocycle known for its stability and reactivity, adds versatility to the molecule's functional properties.

The structural features of CAS No. 1105201-65-7 make it particularly interesting for applications in the field of < strong >pharmaceuticals strong > and < strong >agrochemicals strong >. The presence of multiple functional groups allows for extensive chemical modifications, enabling the design of bioactive molecules with tailored properties. For example, the < strong >difluorophenyl group strong > can enhance lipophilicity and improve drug absorption profiles. Similarly, the < strong >trimethoxyphenyl group strong > contributes to electronic modulation and can serve as a scaffold for further functionalization.

In terms of optical properties, this compound exhibits unique behavior due to its conjugated system. The presence of the < strong >oxazole ring strong > and the < strong >vinylene group strong > creates an extended π-system that can absorb light in specific regions of the electromagnetic spectrum. This property has led to exploratory studies on its potential use in optoelectronic devices and sensors. Recent research has focused on leveraging such compounds for applications in organic light-emitting diodes (OLEDs) and photovoltaic materials.

The toxicity profile of CAS No. 1105201-65-7 is an area that requires further investigation. While preliminary studies suggest that it exhibits low cytotoxicity under standard conditions, comprehensive toxicological assessments are necessary to evaluate its safety for human use or environmental release. Regulatory frameworks emphasize the importance of thorough safety evaluations for novel chemical entities to ensure compliance with global standards.

In conclusion, CAS No. 1105201-65-7 represents a cutting-edge development in organic synthesis with promising applications across multiple disciplines. Its complex structure and versatile functional groups make it an ideal candidate for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical solutions.